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Compound of Interest

Compound Name: CRS400393

Cat. No.: B15568248

For Researchers, Scientists, and Drug Development Professionals

Introduction

CRS400393 is a potent, mycobacteria-specific benzothiazole amide that demonstrates
significant promise as an antimycobacterial agent. Its mechanism of action involves the
inhibition of the essential mycobacterial mycolic acid transporter, MmpL3. This protein is critical
for the transport of mycolic acids, which are fundamental components of the protective
mycobacterial cell wall. By targeting MmpL3, CRS400393 disrupts the integrity of the cell wall,
leading to bactericidal effects against a range of mycobacterial species, including multidrug-
resistant strains. These application notes provide a standardized operating procedure for
determining the in vitro susceptibility of mycobacterial strains to CRS400393.

Data Presentation

The following table summarizes the reported Minimum Inhibitory Concentration (MIC) values of
CRS400393 against various mycobacterial species. These values were determined using broth
microdilution methods in accordance with Clinical and Laboratory Standards Institute (CLSI)
guidelines.
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Mycobacterial Species Strain Type MIC Range (pg/mL)
Mycobacterium abscessus Rapid-growing NTM 0.03-0.12
Other rapid-growing NTM - 0.03-0.12
Mycobacterium avium complex )

Slow-growing NTM 1-2
(MAC)
Mycobacterium tuberculosis )

Slow-growing 0.12-0.5

(Mtb)

Experimental Protocols

Protocol 1: Determination of Minimum Inhibitory
Concentration (MIC) using Broth Microdilution and
Resazurin Microtiter Assay (REMA)

This protocol is adapted from established CLSI guidelines for mycobacterial susceptibility

testing.

Materials:

CRS400393 compound

96-well microtiter plates (sterile, polystyrene)

Mycobacterial cultures (log-phase growth)

For rapid-growing NTM (e.g., M. abscessus): Mueller-Hinton Broth (MHB)

For slow-growing NTM and Mtb (e.g., MAC, M. tuberculosis): Middlebrook 7H9 Broth
supplemented with 10% OADC (Oleic Alboumin Dextrose Catalase)

Resazurin sodium salt solution (0.01% w/v in sterile distilled water)
Sterile distilled water

Dimethyl sulfoxide (DMSO) for stock solution preparation
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e Incubator (37°C)

e Microplate reader (optional, for quantitative analysis)

» Biosafety cabinet

Procedure:

o Preparation of CRS400393 Stock Solution:

o Prepare a stock solution of CRS400393 in DMSO at a concentration of 1 mg/mL.

o Further dilutions should be made in the appropriate broth medium (MHB or 7H9 with
OADC).

o Preparation of 96-Well Plates:

o In a 96-well plate, perform serial two-fold dilutions of CRS400393 in the appropriate broth
to achieve a range of final concentrations (e.g., from 16 pg/mL to 0.015 pg/mL).

o Include a drug-free well as a positive growth control.

o Include a well with broth only as a sterility control.

e Inoculum Preparation:

o Grow mycobacterial cultures to mid-log phase.

o Adjust the turbidity of the bacterial suspension to match a 0.5 McFarland standard.

o Dilute the adjusted inoculum in the appropriate broth. The final inoculum size in each well
should be approximately 5 x 10°"5 CFU/mL.

¢ Inoculation and Incubation:

o Add 100 pL of the diluted bacterial suspension to each well containing the serially diluted
CRS400393 and the growth control well.

o Seal the plates to prevent evaporation and incubate at 37°C.
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o Incubation times will vary depending on the mycobacterial species:
» Rapid-growing NTM: 3-5 days
» Slow-growing NTM and Mtb: 7-14 days
» Addition of Resazurin and MIC Determination:
o After the incubation period, add 20 pL of the 0.01% resazurin solution to each well.
o Re-incubate the plates for 24-48 hours.

o The MIC is defined as the lowest concentration of CRS400393 that prevents a color
change of the resazurin indicator from blue (no growth) to pink (growth).

Mandatory Visualization
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Experimental Workflow for CRS400393 Susceptibility Testing

Preparation

[Prepare CRS400393 Stock & Serial Dilutions] [Prepare Mycobacterial Inoculum (0.5 McFarIand)]

4 Assay )

[Inoculate 96-Well Plate}i

Incubate at 37°C

- J

Readout

Y

[Add Resazurin Indicator)
[Re-incubate for Color Development)

[Determine MIC (Lowest concentration with no color change))

Click to download full resolution via product page

Caption: Workflow for determining the MIC of CRS400393.
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Proposed Mechanism of Action of CRS400393
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Caption: Inhibition of MmpL3-mediated mycolic acid transport by CRS400393.
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 To cite this document: BenchChem. [Application Notes and Protocols: Standard Operating
Procedure for CRS400393 Susceptibility Testing]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b15568248#standard-operating-
procedure-for-crs400393-susceptibility-testing]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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